Cas no 2137095-79-3 (Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-)

• Product Name: Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-
• CAS No: 2137095-79-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5256132
• Update Time: 2025-07-14

Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-

• Inchi： 1S/C10H17NO2/c1-8(13)11-6-5-10(7-12)4-2-3-9(10)11/h9,12H,2-7H2,1H3/t9-,10-/m1/s1
• InChI Key： UABXNTTYEISHFT-NXEZZACHSA-N
• SMILES： C(=O)(N1CC[C@@]2(CO)CCC[C@@]12[H])C

Additional information on Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]-

Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl]: A Comprehensive Overview in Modern Chemical Biology

Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl], identified by its CAS number 2137095-79-3, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate cyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The unique stereochemistry of the compound, particularly the configuration at the 3aS,6aR positions, contributes to its distinct chemical properties and biological activities.

The compound belongs to a class of heterocyclic ketones that exhibit a blend of structural complexity and functional diversity. The presence of a cyclopenta[b]pyrrol ring system combined with a hydroxymethyl substituent at the 3a position introduces a rich array of possible interactions with biological targets. These features make Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl], a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of complex organic molecules that mimic natural products and bioactive scaffolds. The structural motif of Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl], aligns well with this trend. Researchers have been leveraging such compounds to design molecules with enhanced binding affinity and selectivity towards specific biological targets. The stereochemical integrity of the molecule is particularly crucial in this context, as it ensures optimal interactions with biological receptors.

One of the most compelling aspects of Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl], is its potential role in modulating enzymatic activities. The hydroxymethyl group at the 3a position provides a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored properties. This flexibility has been exploited in several studies aimed at identifying inhibitors or activators of key enzymes involved in metabolic pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes that are implicated in inflammatory responses and cancer progression.

The synthesis of Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl], presents a formidable challenge due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules in high purity. Techniques such as asymmetric hydrogenation and chiral auxiliaries have been instrumental in establishing efficient synthetic routes. These developments have not only facilitated the production of the compound but also opened up new avenues for structural diversification.

In the context of drug discovery, Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl], has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. Its unique structural features make it an attractive building block for designing molecules with novel mechanisms of action. For example, researchers have explored its use in generating derivatives that target G-protein coupled receptors (GPCRs), which are critical mediators of cellular signaling pathways.

The biological activity of Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl], has been studied across various models systems. Initial investigations have revealed that it exhibits modest activity as an antagonist for certain neurotransmitter receptors. This finding has sparked interest in exploring its potential as a therapeutic agent for neurological disorders. Further studies are ongoing to elucidate the precise mechanisms through which it exerts its effects and to assess its safety profile.

Computational modeling has played a pivotal role in understanding the interactions between Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl] and biological targets. Molecular docking studies have provided insights into how the compound binds to its intended receptors and how modifications to its structure can enhance its potency and selectivity. These computational approaches have complemented experimental efforts by offering rapid screening tools for identifying promising candidates for further development.

The future prospects for Ethanone, 1-[(3aS,6aR)-hexahydro-3a-(hydroxymethyl)cyclopenta[b]pyrrol-1(2H)-yl], are bright given its unique structural features and potential biological activities. Continued research is warranted to fully explore its therapeutic potential and to develop novel derivatives with improved properties. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals and translating laboratory findings into tangible benefits for patients.